Cas no 2309172-44-7 (RO2959 monohydrochloride)

• Product Name: RO2959 monohydrochloride
• CAS No: 2309172-44-7
• MF: C₂₁H₂₀ClF₂N₅OS
• MW: 463.931208610535
• CID: 4766727
• PubChem ID: 45274292
• Update Time: 2025-06-09

RO2959 monohydrochloride Chemical and Physical Properties

Names and Identifiers

• RO2959 monohydrochloride
• RO2959 Hydrochloride
• RO2959 (monohydrochloride)
• 2,6-difluoro-N-[5-[4-methyl-1-(5-methyl-1,3-thiazol-2-yl)-3,6-dihydro-2H-pyridin-5-yl]pyrazin-2-yl]benzamide;hydrochloride
• RO2959 HCl
• C21H20ClF2N5OS
• AOB3633
• SYN5226
• 2,6-Difluoro-N-(5-(4-methyl-1-(5-methylthiazol-2-yl)-1,2,5,6-tetrahydropyridin-3-yl)pyrazin-2-yl)benzamide hydrochloride(1:x)
• 2,6-Difluoro-N-{5-[4-m
• AS-16582
• HY-113618B
• 1219927-22-6
• AC-36602
• 2,6-difluoro-n-(5-(4-methyl-1-(5-methylthiazol-2-yl)-1,2,5,6-tetrahydropyridin-3-yl)pyrazin-2-yl)benzamide hydrochloride
• 2,6-DIFLUORO-N-{5-[4-METHYL-1-(5-METHYL-1,3-THIAZOL-2-YL)-5,6-DIHYDRO-2H-PYRIDIN-3-YL]PYRAZIN-2-YL}BENZAMIDE HYDROCHLORIDE
• G14628
• EX-A4820
• CS-0133444
• DA-67264
• DA-67265
• 2309172-44-7
• SCHEMBL1782663
• AKOS037643483

• Inchi： 1S/C21H19F2N5OS.ClH/c1-12-6-7-28(21-26-8-13(2)30-21)11-14(12)17-9-25-18(10-24-17)27-20(29)19-15(22)4-3-5-16(19)23;/h3-5,8-10H,6-7,11H2,1-2H3,(H,25,27,29);1H
• InChI Key： GMLSDODALBRLPE-UHFFFAOYSA-N
• SMILES： Cl.S1C(C)=CN=C1N1CC(C2C=NC(=CN=2)NC(C2C(=CC=CC=2F)F)=O)=C(C)CC1

Computed Properties

• Exact Mass: 463.1045155 g/mol
• Monoisotopic Mass: 463.1045155 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 655
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 463.9
• Topological Polar Surface Area: 99.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on RO2959 monohydrochloride

Comprehensive Overview of RO2959 Monohydrochloride (CAS No. 2309172-44-7): Mechanism, Applications, and Research Insights

RO2959 monohydrochloride (CAS 2309172-44-7) is a chemically synthesized small molecule compound gaining traction in biomedical research due to its potential therapeutic applications. As a derivative of the RO2959 scaffold, its monohydrochloride form enhances solubility and bioavailability, making it a candidate for preclinical studies. Researchers are particularly interested in its interaction with cellular signaling pathways, such as kinase modulation, which aligns with current trends in targeted cancer therapy and immuno-oncology.

The compound's CAS number 2309172-44-7 serves as a unique identifier in chemical databases like PubChem and ChemSpider, facilitating global research collaboration. Recent publications highlight its role in epigenetic regulation, a hot topic in precision medicine. Unlike conventional compounds, RO2959 monohydrochloride exhibits selective binding properties, reducing off-target effects—a key concern in drug development forums and AI-driven search queries like "high-specificity kinase inhibitors."

From a technical perspective, RO2959 HCl demonstrates stability under physiological pH ranges, addressing frequent researcher inquiries about compound stability in vivo. Analytical techniques such as HPLC and LC-MS confirm its >98% purity, meeting standards for high-throughput screening (HTS). This aligns with industry demand for reproducible research tools, as evidenced by search trends on platforms like Google Scholar.

Emerging applications include its use in neurodegenerative disease models, where users often search for "blood-brain barrier permeable compounds." Preliminary data suggest RO2959 monohydrochloride may modulate protein aggregation pathways—a trending topic in Alzheimer's research. However, researchers emphasize the need for further pharmacokinetic studies to validate these observations.

In the context of AI-assisted drug discovery, CAS 2309172-44-7 has been featured in machine learning datasets for molecular property prediction. This responds to growing interest in "computational chemistry tools," with its structural fingerprints used to train neural networks for drug-likeness evaluation.

Supply chain considerations for RO2959 monohydrochloride reflect current focus on research chemical traceability. Manufacturers provide batch-specific COAs (Certificates of Analysis) and stability data sheets, addressing frequent purchaser concerns about "compound shelf life under different storage conditions."

Ongoing studies explore its potential in combination therapies, particularly with checkpoint inhibitors—a trending search term in oncology. The hydrochloride salt formulation (RO2959 HCl) shows improved aqueous solubility compared to freebase forms, a critical factor noted in formulation optimization discussions.

Ethical research practices for CAS 2309172-44-7 emphasize compliance with 3R principles (Replacement, Reduction, Refinement) in animal studies, responding to increased public and academic scrutiny. This positions RO2959 monohydrochloride as a compound aligned with sustainable science initiatives.

Future directions may include crystal structure determination to facilitate structure-activity relationship (SAR) studies—a frequent request in research chemical forums. The compound's patent landscape also attracts attention from pharmaceutical developers searching for "novel kinase modulator IP."

For researchers investigating signal transduction inhibitors, RO2959 monohydrochloride represents a tool compound with potential applications across multiple disease areas. Its evolving profile continues to generate interest in both academic and industrial settings, particularly among teams working on next-generation therapeutics.